![molecular formula C24H21N3O2 B2401208 N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-9H-xanthene-9-carboxamide CAS No. 1798458-88-4](/img/structure/B2401208.png)
N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-9H-xanthene-9-carboxamide
Description
“N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-9H-xanthene-9-carboxamide” is a derivative of 1H-pyrrolo[2,3-b]pyridine . These derivatives have shown potent activities against FGFR1, 2, and 3 . FGFRs (Fibroblast Growth Factor Receptors) play an essential role in various types of tumors, making them an attractive target for cancer therapy .
Scientific Research Applications
- Pyrrolopyrazine derivatives have demonstrated antimicrobial properties. These compounds may be effective against bacteria, fungi, and other microorganisms. Researchers have investigated their potential as novel antibiotics or antifungal agents .
- Some pyrrolopyrazine derivatives exhibit anti-inflammatory activity. These compounds could play a role in managing inflammatory conditions, such as autoimmune diseases or chronic inflammation .
- Researchers have explored the antiviral properties of pyrrolopyrazine derivatives. These compounds may inhibit viral replication or entry, making them interesting candidates for antiviral drug development .
- Certain pyrrolopyrazine derivatives have antioxidant effects. Antioxidants help protect cells from oxidative stress and may contribute to overall health .
- Pyrrolopyrazine derivatives have been investigated for their potential as antitumor agents. They may interfere with cancer cell growth, proliferation, or survival pathways .
- 5H-pyrrolo[2,3-b]pyrazine derivatives have shown activity as kinase inhibitors. Kinases play a crucial role in cell signaling and regulation, making these compounds relevant for cancer therapy and other diseases involving dysregulated kinases .
Antimicrobial Activity
Anti-Inflammatory Effects
Antiviral Potential
Antioxidant Properties
Antitumor Activity
Kinase Inhibition
Despite these promising areas, it’s important to note that the precise mechanisms of action for pyrrolopyrazine derivatives are not fully understood. Additionally, there is limited Structure-Activity Relationship (SAR) research on this scaffold. Nevertheless, this review provides valuable insights for medicinal chemistry researchers aiming to design and synthesize new leads for various diseases .
properties
IUPAC Name |
N-(3-pyrrolo[2,3-b]pyridin-1-ylpropyl)-9H-xanthene-9-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O2/c28-24(26-14-6-15-27-16-12-17-7-5-13-25-23(17)27)22-18-8-1-3-10-20(18)29-21-11-4-2-9-19(21)22/h1-5,7-13,16,22H,6,14-15H2,(H,26,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZRBYSOOAZOFDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(=O)NCCCN4C=CC5=C4N=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl)-9H-xanthene-9-carboxamide | |
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